5-(2-Bromoacetyl)-2-hydroxybenzaldehyde
Cat. No. B115002
M. Wt: 243.05 g/mol
InChI Key: LPSGRBXPXIPMPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04952729
Procedure details
5-(Bromoacetyl)-2-hydroxybenzaldehyde (109g) is suspended in 2-propanol (920ml) and cooled to -3° C. with stirring. The reaction mixture is treated with 1,1dimethylethanamine (29.24g) and stirred at -3° C. to 0° C. for 30 minutes whereupon precipitation occurs. The reaction mixture is allowed to warm to room temperature, stirred for 90 minutes then cooled to 10° C. and filtered. The solid obtained is washed with ice cold 2-propanol (2×100ml) and dried in vacuo at 55° C for 18 hours providing 89g of 2-bromo-1-[3-[[(1,1-dimethylethyl)imino]methyl]-4-hydroxyphenyl]ethanone.
Identifiers
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REACTION_CXSMILES
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[Br:1][CH2:2][C:3]([C:5]1[CH:6]=[CH:7][C:8]([OH:13])=[C:9]([CH:12]=1)[CH:10]=O)=[O:4].[CH3:14][C:15]([CH3:18])([NH2:17])[CH3:16]>CC(O)C>[Br:1][CH2:2][C:3]([C:5]1[CH:6]=[CH:7][C:8]([OH:13])=[C:9]([CH:10]=[N:17][C:15]([CH3:18])([CH3:16])[CH3:14])[CH:12]=1)=[O:4]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCC(=O)C=1C=CC(=C(C=O)C1)O
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Step Two
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Name
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Quantity
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29.24 g
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Type
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reactant
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Smiles
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CC(C)(N)C
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Step Three
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Name
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Quantity
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920 mL
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Type
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solvent
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Smiles
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CC(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-3 °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirred at -3° C. to 0° C. for 30 minutes whereupon precipitation
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Duration
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30 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to room temperature
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STIRRING
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Type
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STIRRING
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Details
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stirred for 90 minutes
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Duration
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90 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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then cooled to 10° C.
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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The solid obtained
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WASH
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Type
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WASH
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Details
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is washed with ice cold 2-propanol (2×100ml)
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo at 55° C for 18 hours
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Duration
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18 h
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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|
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Name
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|
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Type
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product
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|
Smiles
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BrCC(=O)C1=CC(=C(C=C1)O)C=NC(C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
